N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

Specification

• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• IUPAC Name: N-[1-(2-methylphenyl)ethyl]cyclopropanamine
• Standard InChI: InChI=1S/C12H17N/c1-9-5-3-4-6-12(9)10(2)13-11-7-8-11/h3-6,10-11,13H,7-8H2,1-2H3
• Standard InChI Key: DPLSJGRTAUARNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C)NC2CC2

Introduction

N-[1-(2-Methylphenyl)ethyl]cyclopropanamine is a novel organic compound belonging to the class of cyclopropanamines. It features a cyclopropane ring linked to an amine group and a substituted phenyl ring, specifically a 2-methylphenyl group. This unique structure contributes to its distinctive chemical properties, making it a subject of interest in both synthetic organic chemistry and medicinal research.

Synthesis and Characterization

The synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine primarily involves cyclopropanation reactions. One common method uses diazomethane or other cyclopropanating agents to introduce the cyclopropane ring onto suitable precursors. Patents such as EP2644590A1 and EP2907802A1 describe methods for synthesizing similar cyclopropanamine derivatives, providing insights into potential synthetic pathways.

Biological Activity and Potential Applications

Research into the biological activity of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine suggests potential effects on various biological targets. Preliminary studies indicate that it may interact with specific enzymes and receptors, possibly influencing pathways relevant to neurological functions or other physiological processes. The compound is being evaluated for its therapeutic potential in drug development, particularly in relation to mood disorders or neurodegenerative diseases.

Comparison with Similar Compounds

N-[1-(2-Methylphenyl)ethyl]cyclopropanamine shares structural similarities with several other compounds, each with unique aspects:

Compound Name	Structural Features	Unique Aspects
N-[1-(2-Methoxyphenyl)ethyl]cyclopropanamine	Contains a methoxy group	Enhanced reactivity; potential for varied interactions
N-[1-(3-Methoxyphenyl)ethyl]cyclopropanamine	Methoxy group at a different position	Different steric effects; altered binding properties
N-[1-(4-Fluorophenyl)ethyl]cyclopropanamine	Contains a fluorine atom	Potentially different biological activity due to electronegativity
N-[1-(2,5-Dichlorophenyl)ethyl]cyclopropanamine	Incorporates dichlorophenyl group	Unique electronic properties affecting reactivity

The uniqueness of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine lies in its specific arrangement of functional groups, particularly the combination of methyl substitution on the phenyl ring and cyclopropane structure, which may confer distinct biological activities compared to its analogs.

Research Findings and Future Directions

Studies on N-[1-(2-Methylphenyl)ethyl]cyclopropanamine's interactions with biological targets are crucial for understanding its potential therapeutic effects. Initial findings suggest that it may influence enzyme activity or receptor binding, although detailed mechanisms remain to be elucidated. Such studies are essential for assessing the compound's viability as a drug candidate and understanding its pharmacodynamics.

Given the compound's potential pharmacological properties, further research is needed to fully explore its therapeutic applications. This includes comprehensive in vitro and in vivo studies to elucidate its mechanisms of action and potential side effects. Additionally, optimizing its synthesis to achieve high purity and yield is crucial for advancing its development in pharmaceutical applications.